Cas no 1691703-97-5 (tert-butyl 3-(bromomethyl)-3-(2,2-difluoroethoxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(bromomethyl)-3-(2,2-difluoroethoxy)piperidine-1-carboxylate
• CAS No: 1691703-97-5
• MF: C₁₃H₂₂BrF₂NO₃
• MW: 358.219490528107
• CID: 5843443
• PubChem ID: 114774718
• Update Time: 2025-05-21

tert-butyl 3-(bromomethyl)-3-(2,2-difluoroethoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(bromomethyl)-3-(2,2-difluoroethoxy)piperidine-1-carboxylate
• EN300-1135796
• 1691703-97-5

• Inchi： 1S/C13H22BrF2NO3/c1-12(2,3)20-11(18)17-6-4-5-13(8-14,9-17)19-7-10(15)16/h10H,4-9H2,1-3H3
• InChI Key： SRFQXIRASUKRNS-UHFFFAOYSA-N
• SMILES： BrCC1(CN(C(=O)OC(C)(C)C)CCC1)OCC(F)F

Computed Properties

• Exact Mass: 357.07511g/mol
• Monoisotopic Mass: 357.07511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-(bromomethyl)-3-(2,2-difluoroethoxy)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(bromomethyl)-3-(2,2-difluoroethoxy)piperidine-1-carboxylate (CAS No. 1691703-97-5)

tert-butyl 3-(bromomethyl)-3-(2,2-difluoroethoxy)piperidine-1-carboxylate (CAS No. 1691703-97-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This piperidine derivative is particularly valued for its unique structural features, including the bromomethyl and difluoroethoxy functional groups, which make it a versatile intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, especially in the development of novel bioactive molecules targeting neurological and metabolic disorders.

The compound's tert-butyl carbamate moiety provides excellent stability under various reaction conditions, making it a preferred choice for multi-step synthetic routes. Its CAS No. 1691703-97-5 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry. Recent trends indicate heightened interest in fluorinated compounds like 3-(2,2-difluoroethoxy)piperidine derivatives due to their enhanced pharmacokinetic properties, such as improved membrane permeability and metabolic stability.

In the context of green chemistry, tert-butyl 3-(bromomethyl)-3-(2,2-difluoroethoxy)piperidine-1-carboxylate has garnered attention for its potential in sustainable synthesis. Researchers are investigating eco-friendly bromination methods to optimize its production, aligning with global initiatives to reduce hazardous waste. The compound's bromomethyl group serves as a key reactive site for further functionalization, enabling the construction of complex molecular architectures.

Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, with particular focus on the stereochemistry at the 3-position of the piperidine ring. The difluoroethoxy substituent's conformational effects on biological activity remain an active area of study, especially in structure-activity relationship (SAR) investigations for CNS-targeting therapeutics.

From a commercial perspective, CAS 1691703-97-5 is increasingly demanded by contract research organizations (CROs) and academic laboratories working on next-generation pharmaceutical candidates. Its application in PROTAC (Proteolysis Targeting Chimera) development has been particularly noteworthy, where the piperidine scaffold serves as a crucial linker component. This aligns with current industry focus on targeted protein degradation technologies.

The compound's stability profile has been extensively documented, with studies confirming its compatibility with common organic solvents including dichloromethane, tetrahydrofuran, and dimethylformamide. Storage recommendations typically suggest inert atmosphere conditions at low temperatures to preserve the reactivity of the bromomethyl functionality. These handling protocols are frequently queried in chemical forums, reflecting practical concerns among end-users.

Recent patent literature reveals innovative applications of tert-butyl 3-(bromomethyl)-3-(2,2-difluoroethoxy)piperidine-1-carboxylate in asymmetric synthesis, particularly in the preparation of chiral auxiliaries for enantioselective transformations. The difluoroethoxy group's electronic influence on neighboring reactive centers continues to inspire novel synthetic methodologies in academic publications.

Quality control specifications for CAS 1691703-97-5 typically require ≥95% purity by HPLC, with particular attention to residual solvent content and heavy metal impurities. These standards address the pharmaceutical industry's stringent requirements for intermediate compounds. Analytical certificates often include detailed characterization of the 1-carboxylate region by infrared spectroscopy to confirm structural integrity.

Emerging research explores the compound's potential in materials science, where its piperidine-bromomethyl structure serves as a building block for functional polymers. This interdisciplinary application reflects broader trends in chemical innovation, bridging traditional medicinal chemistry with advanced material design.

In conclusion, tert-butyl 3-(bromomethyl)-3-(2,2-difluoroethoxy)piperidine-1-carboxylate (CAS No. 1691703-97-5) represents a sophisticated chemical tool with multifaceted applications across modern research domains. Its structural complexity and functional group diversity position it as a valuable asset in contemporary synthetic strategies, particularly in the evolving landscape of fluorinated pharmaceuticals and advanced material development.